Cas no 80267-67-0 (6-nitronaphthalene-1,4-dione)

• Product name: 6-nitronaphthalene-1,4-dione
• CAS No: 80267-67-0
• MF: C₁₀H₅NO₄
• MW: 203.151002645493
• CID: 985326
• PubChem ID: 54551

6-nitronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-nitronaphthalene-1,4-dione
• 1,4-Naphthalenedione, 6-nitro-
• 6-nitro-1,4-naphthoquinone
• XDIWXFTZTJQXDE-UHFFFAOYSA-N
• 58200-82-1
• DTXSID40230203
• starbld0019596
• NITRONAPHTHOQUINONE
• SCHEMBL9158448
• 80267-67-0
• 6-nitronaphthoquinone

• Inchi： InChI=1S/C10H5NO4/c12-9-3-4-10(13)8-5-6(11(14)15)1-2-7(8)9/h1-5H
• InChI Key： XDIWXFTZTJQXDE-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C=CC2=O

Computed Properties

• Exact Mass: 203.02185764g/mol
• Monoisotopic Mass: 203.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing